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Compound of Interest

Compound Name:
Ethyl 3-(pyridin-2-

ylamino)propanoate

Cat. No.: B119372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Ethyl 3-(pyridin-2-
ylamino)propanoate, a key intermediate in the synthesis of active pharmaceutical ingredients

(APIs), most notably the direct thrombin inhibitor, Dabigatran Etexilate. This document outlines

its chemical properties, synthesis protocols, and applications in drug development.

Introduction
Ethyl 3-(pyridin-2-ylamino)propanoate (CAS No. 103041-38-9) is a crucial building block in

medicinal chemistry.[1] Its molecular structure is specifically designed for chemical reactivity

that makes it an ideal precursor for various pharmaceutical compounds.[1] The primary

application of this intermediate is in the synthesis of Dabigatran Etexilate, an oral anticoagulant

that has become a significant alternative to warfarin.[2][3] The efficient and high-purity

synthesis of Ethyl 3-(pyridin-2-ylamino)propanoate is therefore a critical step in the

manufacturing of this important therapeutic agent.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 3-(pyridin-2-ylamino)propanoate
is presented in Table 1.
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Property Value Reference

CAS Number 103041-38-9 [4][5]

Molecular Formula C₁₀H₁₄N₂O₂ [4][5]

Molecular Weight 194.23 g/mol [4][6]

Appearance

White to off-white solid/powder,

sometimes as white flaky

crystals.

[4][7]

Melting Point 48-55 °C [7][8]

Boiling Point 125 °C at 0.2 mmHg [4][8]

Purity (typical) ≥ 97% (GC/HPLC) [7]

Storage

Sealed in a dry place at room

temperature or under

refrigeration.

[7][9]

Synthesis of Ethyl 3-(pyridin-2-ylamino)propanoate
The most common and efficient synthesis of Ethyl 3-(pyridin-2-ylamino)propanoate involves

the reaction of 2-aminopyridine with ethyl acrylate.[1][2] This one-step synthesis is

advantageous due to the availability and low cost of the starting materials, as well as its

straightforward procedure.[2]

A generalized reaction scheme is as follows:

Caption: Synthesis Workflow for Ethyl 3-(pyridin-2-ylamino)propanoate.

Conclusion
Ethyl 3-(pyridin-2-ylamino)propanoate is a fundamentally important intermediate for the

pharmaceutical industry, particularly in the production of the anticoagulant Dabigatran Etexilate.

The synthesis protocol outlined provides a reliable and high-yielding method for its preparation.

Understanding the properties and synthesis of this compound is essential for researchers and

professionals involved in the development and manufacturing of this class of therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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